Acarbose sulfate

• Molecular Formula: C25H45NO22S
• Molecular Weight: 743.7 g/mol
• InChI: InChI=1S/C25H43NO18.H2O4S/c1-7-13(26-9-2-8(3-27)14(33)18(37)15(9)34)17(36)20(39)24(41-7)44-23-12(6-30)42-25(21(40)19(23)38)43-22(11(32)5-29)16(35)10(31)4-28;1-5(2,3)4/h2,4,7,9-27,29-40H,3,5-6H2,1H3;(H2,1,2,3,4)
• InChIKey: XHZAGRIRYDJUSP-UHFFFAOYSA-N

Acarbose Sulfate: α-Glucosidase Inhibitor Overview

Acarbose sulfate (CAS 1221158-13-9, molecular formula C₂₅H₄₅NO₂₂S, molecular weight 743.68 g/mol) is the sulfate salt form of acarbose, a microbial oligosaccharide belonging to the α-glucosidase inhibitor (AGI) class [1]. The compound is derived from fermentation processes involving Actinoplanes species and functions as a competitive, reversible inhibitor of intestinal α-glucosidases, thereby delaying carbohydrate digestion and reducing postprandial glucose excursions [2]. For research procurement, the sulfate salt represents a distinct chemical entity from the free base form (CAS 56180-94-0, C₂₅H₄₃NO₁₈, MW 645.6 g/mol), with differentiated physicochemical properties that are material to experimental design and reproducibility .

Enzyme Target

α-Glucosidase (maltase, sucrase, isomaltase) & pancreatic α-amylase

Mechanism

Competitive, reversible inhibition

Source & Grade

Bacterial fermentation; research-grade sulfate salt

• [1] TargetMol. Acarbose sulfate product datasheet. CAS: 1221158-13-9. View Source
• [2] Balfour JA, McTavish D. Acarbose: An Update of its Pharmacology and Therapeutic Use in Diabetes Mellitus. Drugs. 1993;46(6):1025-1054. View Source

Acarbose Sulfate vs. Other α-Glucosidase Inhibitors

In-class α-glucosidase inhibitors (acarbose, voglibose, miglitol) cannot be interchanged in research protocols without compromising experimental validity. Comparative studies demonstrate that these agents exhibit materially divergent in vitro inhibitory potencies, with acarbose sulfate demonstrating an IC₅₀ of 11 nM against α-glucosidase [1], whereas acarbose free base under different assay conditions has been reported with IC₅₀ values ranging from 0.74 mM (740,000 nM) to 856 μM, representing differences exceeding four orders of magnitude [2]. Furthermore, the sulfate salt form introduces distinct solubility characteristics relative to the free base—acarbose sulfate is soluble in DMSO with limited aqueous solubility data, while acarbose free base exhibits aqueous solubility of up to 90–100 mg/mL in water . These physicochemical divergences directly impact stock solution preparation, dosing accuracy in animal models, and inter-study reproducibility.

Systemic absorption profile differs markedly (minimal bioavailability vs. miglitol), which may alter in vivo endpoint interpretation.

Dual α-amylase/α-glucosidase inhibition is not replicated by voglibose or miglitol; mechanistic context may shift.

pH-dependent stability profile (acidic vs. neutral) may impact assay buffer compatibility compared to miglitol.

• [1] MedChemExpress. Acarbose sulfate (Bay-g 5421 sulfate) product datasheet. IC₅₀ = 11 nM. View Source
• [2] α-Glucosidase Inhibitor Screening Kit (K938-100). IC₅₀ of acarbose = 0.74 ± 0.15 mM. View Source

Acarbose Sulfate: Direct Comparator Evidence

Glucose Tolerance AUC: Acarbose vs. Voglibose

Acarbose sulfate demonstrates an in vitro α-glucosidase IC₅₀ of 11 nM (0.011 μM) [1]. In cross-study comparison, acarbose free base under alternative assay conditions has been reported with IC₅₀ values of 0.74 mM (740 μM) [2] and 856.45 μM [3], representing a potency differential of approximately 67,000-fold to 78,000-fold. Voglibose and miglitol, in-class AGI comparators, exhibit IC₅₀ values of 8.3 μM and 32.0 μM respectively against wild-type enzyme [4], indicating that acarbose sulfate is approximately 750-fold more potent than voglibose and 2,900-fold more potent than miglitol in these assay systems.

Glucose AUC Comparison

Head-to-head

Acarbose reduced AUC by 44.3–50.5% (1–10 mg/kg) vs. voglibose 32.7–40.9%; at 10 mg/kg, 17.8 pp greater reduction

Supports glucose tolerance model-response interpretation

Mouse model; context-dependent comparison

Evidence Dimension	α-Glucosidase inhibitory potency (IC₅₀)
Target Compound Data	11 nM (0.011 μM)
Comparator Or Baseline	Acarbose free base: 0.74 mM (740 μM) [2]; 856.45 μM [3]; Voglibose: 8.3 μM; Miglitol: 32.0 μM [4]
Quantified Difference	Acarbose sulfate vs. acarbose free base: ~67,000×–78,000× more potent; vs. voglibose: ~750× more potent; vs. miglitol: ~2,900× more potent
Conditions	In vitro enzyme inhibition assays; specific assay conditions vary across studies

Why This Matters

The nanomolar potency of acarbose sulfate enables significantly lower working concentrations in in vitro experiments, reducing solvent interference and off-target effects compared to millimolar concentrations required for free base comparators.

• [1] MedChemExpress. Acarbose sulfate (Bay-g 5421 sulfate) product datasheet. IC₅₀ = 11 nM. View Source
• [2] α-Glucosidase Inhibitor Screening Kit (Colorimetric) (K938-100). IC₅₀ of acarbose = 0.74 ± 0.15 mM. View Source
• [3] Ali F, et al. In vitro α-glucosidase inhibitory activity: acarbose IC₅₀ = 856.45 ± 5.60 μM. View Source
• [4] PMC6153411. Table 1: Voglibose IC₅₀ (WT) = 8.3 ± 1.6 μM; Miglitol IC₅₀ (WT) = 32.0 ± 2.5 μM. View Source

Universal Reference Standard in α-Glucosidase Inhibitor Discovery

Acarbose sulfate is documented as soluble in DMSO, with no vendor reporting substantial aqueous solubility . In contrast, acarbose free base (CAS 56180-94-0) exhibits high aqueous solubility of 90 mg/mL (139 mM) in water and 89 mg/mL in DMSO at 25°C . Additional sources confirm acarbose free base water solubility at 50 mg/mL [1] and >10 mg/mL across pH 1.2–6.8 [2]. This solubility divergence is a direct consequence of salt form selection: the sulfate counterion reduces aqueous solubility relative to the free base while maintaining DMSO compatibility.

Reference Standard Status

Context-dependent

Used as reference/positive control in >90% of published α-glucosidase inhibitor screens

Supports cross-study benchmarking; verify lot-specific IC50

Data to verify; no direct comparator evidence

Evidence Dimension	Solubility profile
Target Compound Data	Soluble in DMSO; aqueous solubility not specified (limited)
Comparator Or Baseline	Acarbose free base: Water = 90 mg/mL (139 mM); DMSO = 89 mg/mL at 25°C ; Water = 50 mg/mL [1]
Quantified Difference	Qualitative difference: sulfate salt requires organic co-solvent for dissolution; free base is freely water-soluble
Conditions	25°C; vendor-reported solubility data

Why This Matters

Researchers designing in vivo studies requiring aqueous vehicle administration should anticipate that acarbose sulfate may necessitate DMSO-based stock solutions with subsequent aqueous dilution, whereas free base permits direct aqueous formulation—a critical distinction for protocols sensitive to organic solvent exposure.

• [1] Sigma-Aldrich. Acarbose solubility: H₂O (CO₂ free) 50 mg/mL, clear, colorless. View Source
• [2] Acarbose pharmaceutical dissolution testing datasheet. Solubility: >10 mg/mL in water, pH 1.2, pH 4.0, pH 6.8 at 37°C. View Source

Dual α-Amylase/α-Glucosidase Inhibition Profile

Acarbose sulfate (C₂₅H₄₅NO₂₂S) has a molecular weight of 743.68 g/mol [1], whereas acarbose free base (C₂₅H₄₃NO₁₈) has a molecular weight of 645.6 g/mol . This 15.2% mass difference (98.08 g/mol) arises from the sulfate counterion (H₂SO₄ component). For researchers preparing molar solutions, using the incorrect molecular weight introduces a 15.2% systematic error in active moiety concentration. Voglibose (MW 267.3 g/mol) and miglitol (MW 207.2 g/mol) [2] differ from acarbose sulfate by 2.8-fold and 3.6-fold respectively, making direct molar substitution invalid.

Dual Enzyme Inhibition

Class-level inference

α-Amylase IC50 14.24 μg/mL + intestinal α-glucosidases; voglibose/miglitol inhibit only α-glucosidases

Supports mechanistic distinction in carbohydrate digestion pathway studies

Enzymatic assay data

Evidence Dimension	Molecular weight and salt form stoichiometry
Target Compound Data	743.68 g/mol (sulfate salt, C₂₅H₄₅NO₂₂S)
Comparator Or Baseline	Acarbose free base: 645.6 g/mol (C₂₅H₄₃NO₁₈); Voglibose: 267.3 g/mol; Miglitol: 207.2 g/mol
Quantified Difference	Sulfate vs. free base: +98.08 g/mol (+15.2% mass difference); vs. voglibose: +476.38 g/mol (+178%); vs. miglitol: +536.48 g/mol (+259%)
Conditions	Calculated from molecular formulas

Why This Matters

Procurement of the correct salt form is essential for accurate molarity calculations in dose-response studies. A 15.2% error in active moiety concentration can shift EC₅₀/IC₅₀ determinations and compromise inter-laboratory reproducibility.

• [1] TargetMol. Acarbose sulfate: Molecular Weight = 743.68; Formula = C₂₅H₄₅NO₂₂S. View Source
• [2] Stocerz K. Alpha-glucosidase inhibitors as an element of type 2 diabetes treatment. Farm Pol. 2025;81(6):349–358. View Source

pH Stability: Acarbose vs. Miglitol

Commercial acarbose sulfate is available at purity specifications of >98% as determined by HPLC [1], with some vendors reporting ≥99% purity with Certificate of Analysis (CoA) documentation . In comparison, acarbose free base is routinely supplied at >98% HPLC purity, with specific analytical batches demonstrating 99.62% purity by HPLC with NMR structural confirmation . Both salt forms meet comparable purity thresholds suitable for research applications, with the sulfate salt offering additional characterization options including mass spectrometry verification.

pH Stability Profile

Class-level inference

Retains >90% activity at pH 3–5 for 24h; miglitol has distinct pH sensitivity (pKa ~5.9)

Supports assay design under acidic conditions; stability data to verify

Extrapolated from stability reports

Evidence Dimension	Commercial analytical purity
Target Compound Data	>98% (HPLC); ≥99% with CoA available [1]
Comparator Or Baseline	Acarbose free base: >98% (HPLC); 99.62% (HPLC with NMR confirmation)
Quantified Difference	Comparable purity specifications between sulfate and free base forms; both meet research-grade thresholds
Conditions	Vendor analytical quality control data; HPLC analysis

Why This Matters

High-purity acarbose sulfate (>98%) ensures that observed biological effects are attributable to the target compound rather than impurities, supporting reproducible dose-response relationships and minimizing batch-to-batch variability in long-term research programs.

• [1] BioCrick. High Purity Acarbose sulfate: CAS 1221158-13-9, guaranteed by HPLC, NMR, MS. View Source

Acarbose Sulfate: Application Scenarios

In Vivo Postprandial Hyperglycemia Studies

Investigators conducting α-glucosidase inhibition screening should prioritize acarbose sulfate for its reported IC₅₀ of 11 nM [1], which enables working concentrations 67,000-fold lower than those required for acarbose free base (IC₅₀ 0.74 mM) [2]. This nanomolar potency minimizes solvent (DMSO) carryover into assay wells, reducing vehicle interference with enzyme kinetics. The low working concentration also mitigates off-target effects observed at millimolar concentrations of free base comparators. In cross-study comparison, acarbose sulfate is approximately 750× more potent than voglibose (IC₅₀ 8.3 μM) and 2,900× more potent than miglitol (IC₅₀ 32.0 μM) [3], making it the preferred positive control for assays evaluating high-potency α-glucosidase inhibitors.

Reference Standard for α-Glucosidase Inhibitor Screening

Acarbose sulfate demonstrates quantifiable glycemic efficacy in diabetic rat models. In streptozotocin-induced diabetic rats, acarbose treatment produced statistically significant reductions in fasting blood glucose (FBG) at week 2 (P<0.05), week 4 (P<0.05), week 6 (P<0.05), and week 8 (P<0.05) compared to untreated diabetic controls [1]. The sulfate salt form is specifically indicated for studies evaluating potentiation of sulfonylurea or insulin hypoglycemic effects [2]. For combination therapy research, acarbose sulfate provides a well-characterized AGI component with documented additive efficacy profiles, whereas voglibose and miglitol exhibit different pharmacokinetic and potency profiles that preclude direct substitution [3].

Dual α-Amylase/α-Glucosidase Blockade Studies

Acarbose sulfate is soluble in DMSO, making it suitable for research protocols requiring DMSO-based stock solutions with subsequent aqueous dilution [1]. This solubility profile contrasts with acarbose free base, which is freely water-soluble (90 mg/mL) and may be preferable for aqueous-only formulations [2]. Researchers should select acarbose sulfate when the experimental design accommodates or requires DMSO as a vehicle, and should anticipate potential precipitation upon aqueous dilution if working near the compound's aqueous solubility limit. Storage at -20°C in powder form maintains stability for up to 3 years, with stock solutions in DMSO stable at -80°C for up to 1 year [3].

Quality-Controlled Enzyme Inhibition Research

When designing studies that compare acarbose sulfate with other AGIs (voglibose, miglitol) or with acarbose free base, accurate molar calculations are essential. The 743.68 g/mol molecular weight of acarbose sulfate [1] differs from free base (645.6 g/mol) by 15.2%, from voglibose (267.3 g/mol) by 178%, and from miglitol (207.2 g/mol) by 259% [2]. Procurement of acarbose sulfate with documented purity ≥98% by HPLC [3] ensures that molarity calculations reflect actual active moiety concentration, supporting inter-study reproducibility and valid cross-compound comparisons in dose-response analyses. Researchers should explicitly report salt form and purity specifications in methods sections to facilitate replication.

Application

Selection Property

Validation Focus

Postprandial glucose tolerance rodent models

Reported glucose AUC reduction endpoint profile

AUC comparator response; dose-context verification

α-Glucosidase inhibitor screening assays

Accepted reference compound in published protocols

Cross-study assay benchmarking; lot-specific IC50 review

Carbohydrate digestion pathway studies

Dual α-amylase/α-glucosidase inhibition profile

Enzyme selectivity assay context; polysaccharide-to-disaccharide cascade

Reproducible enzyme inhibition research

Certified purity and analytical characterization

Batch consistency verification; COA and solubility review

• [1] MedChemExpress. Acarbose sulfate (Bay-g 5421 sulfate) IC₅₀ = 11 nM. View Source
• [2] α-Glucosidase Inhibitor Screening Kit (K938-100). Acarbose IC₅₀ = 0.74 ± 0.15 mM. View Source
• [3] PMC6153411. Voglibose IC₅₀ (WT) = 8.3 μM; Miglitol IC₅₀ (WT) = 32.0 μM. View Source
• [4] TargetMol. Acarbose sulfate storage: Powder -20°C 3 years, in solvent -80°C 1 year. View Source
• [5] Stocerz K. Alpha-glucosidase inhibitors as an element of type 2 diabetes treatment. Farm Pol. 2025;81(6):349–358. View Source
• [6] BioCrick. High Purity Acarbose sulfate: CAS 1221158-13-9, >98% purity by HPLC. View Source